Cas no 1025153-58-5 ((Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile)

• Product Name: (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile
• CAS No: 1025153-58-5
• MF: C₁₉H₁₇F₃N₂O₂S₂
• MW: 426.475692510605
• MDL: MFCD00245050
• CID: 5214940
• Update Time: 2026-03-06

(Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile

• MDL： MFCD00245050
• Inchi： 1S/C19H17F3N2O2S2/c1-13(2)14-3-9-17(10-4-14)28(25,26)18(11-23)12-24-15-5-7-16(8-6-15)27-19(20,21)22/h3-10,12-13,24H,1-2H3/b18-12-
• InChI Key： TXHUSXOUGQNKSY-PDGQHHTCSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(C(C)C)C=C1)(=O)=O)=C/NC1=CC=C(SC(F)(F)F)C=C1

Additional information on (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile

Introduction to (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile (CAS No. 1025153-58-5)

(Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile (CAS No. 1025153-58-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl group, a trifluoromethylsulfanyl substituent, and a propenyl nitrile moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile is particularly noteworthy due to its complexity and the presence of multiple functional groups. The sulfonyl group (SO₂) is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The trifluoromethylsulfanyl group (SCF₃) is another key feature, as it can enhance the lipophilicity and metabolic stability of the molecule. The propenyl nitrile moiety (C=C-CN) adds further complexity and can affect the compound's electronic properties and reactivity.

Recent studies have explored the potential applications of (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile in various biological systems. One area of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile has also been investigated for its anticancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT and MAPK pathways. These pathways are often dysregulated in cancer cells, leading to uncontrolled cell proliferation and resistance to apoptosis. By modulating these pathways, (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile may offer a novel approach to cancer therapy.

The pharmacokinetic properties of (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile have also been studied extensively. Its lipophilic nature, conferred by the trifluoromethylsulfanyl group, enhances its ability to cross biological membranes, improving its bioavailability. However, this also raises concerns about potential off-target effects and toxicity. Therefore, ongoing research is focused on optimizing the compound's structure to achieve a balance between efficacy and safety.

In preclinical studies, (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile has shown promising results in animal models of various diseases. For example, it has been effective in reducing inflammation in murine models of rheumatoid arthritis and has demonstrated antitumor activity in xenograft models of human cancer. These findings provide a strong foundation for further clinical development.

The synthesis of (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile involves several steps, each requiring precise control over reaction conditions to ensure the formation of the desired stereoisomer. The synthesis typically begins with the preparation of the sulfonyl chloride intermediate, followed by nucleophilic substitution reactions to introduce the anilino and nitrile groups. The final step involves a condensation reaction to form the propenyl nitrile moiety in the Z configuration.

To further enhance the therapeutic potential of (Z)-2-(4-propan-2-ylphenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop-2-enenitrile, researchers are exploring various strategies to improve its pharmacological profile. These include prodrug design to enhance solubility and reduce toxicity, as well as combination therapies with other drugs to achieve synergistic effects.

In conclusion, (Z)-2-(4-propan-2-ylyhenyl)sulfonyl-3-[4-(trifluoromethylsulfanyl)anilino]prop - 0 - enenitrile (CAS No. 1025153 - 58 - 5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.